Low-temperature plasma is a new transdermal drug delivery method that is different from the traditional physical and chemical methods. In this study, three touchable plasma jet devices are selected, such as direct current (DC) air plasma jet, DC helium plasma jet, and pulsed helium plasma jet. The patent blue V 1159.43 Da has been chosen for percutaneous penetration studies. The results show that 1 min DC air and helium plasma treatment significantly enhanced transdermal drug delivery by 9 and 26 times, respectively. The enhancement of pulsed plasma jet is the weakest. The skin histological analysis and reactive oxygen species (ROS) measurement shows that nonuniform distribution of ROS in DC helium and DC air plasma may cause perforation on the whole epidermis and allow more drug permeation.

Recently developed excitation frequency-controlled cold atmospheric pressure plasma has shown its efficacy in producing tunable effects with different excitation frequencies in terms of reactive species generation and cancer cell death. This study investigates the electron number density of plasma produced at 11 kHz excitation from stark broadened Hα line, discharge characteristics through simultaneous recording of voltage-current signals, and high-speed images of the discharge zone. Malignant breast cancer cells (MCF-7) and nonmalignant breast cells (MCF-10A) were used in selectivity experiments. Proliferation and clonogenic assays revealed selective death of cancer cells. DNA damage and DNA repair kinetics were studied using time-dependent γ-H2AX foci formation assessment and the selective killing of cancerous cells was established for the 60 s of plasma treatment.

The plasma in contact with liquids has led to various novel applications such as plasma biomedicine, material synthesis, and so on. However, the phenomenon of evaporation under plasma treatment and its impact on plasma–liquid interactions has a limited understanding. In this study, the spatially and temporally resolved behavior of water vapor production and its induced influences on plasma properties and gaseous chemistry were studied in detail in an atmospheric pressure pin-to-water pulsed He discharge. Diagnostic methods such as laser-induced fluorescence (LIF) and high-resolution optical emission spectroscopy (OES) were applied to determine the water vapor and OH radical densities, as well as key plasma parameters such as the gas temperature and electron density. It shows that the physicochemical properties of plasma vary among different discharge regions due to evaporation behavior stimulated during the pulsed discharge-on phase. In addition, using simulation based on the experimental data, the mechanisms of how water vapor affects the observed spatiotemporal behaviors of OH radicals in different discharge regions are understood. Compared to the pin-anode and liquid-cathode sheath regions, proper electron parameters such as density and temperature, as well as water vapor density in the plasma-positive column, significantly enhance the production of reactive OH radical through the dominant path of electron-stimulated H2O dissociation. However, higher levels of electron parameters in the intense discharge region near the positive-pin boundary enhance OH dissociation and finally result in the hollow distribution of OH density. From the global kinetic plasma simulation, the production of reactive hydroxide species playing key roles in plasma medicine treatments, such as O, H, HO2, H2O2, and hydrated ions including H+(H2O)4 and H+(H2O)5, are promoted noticeably as a result of the enhanced water evaporation process.

Plasma polymers (PPs) can easily modify material surfaces to improve their bio-applicability due to match-made surface-free energy and functionality. However, cell adhesion to PPs typically composed of various functional groups has not yet been fully understood. We explain the origin of strong resistance to trypsin treatment previously noted for nonendothelial cells on amine PPs. It is caused mainly by nonspecific adhesion of negatively charged parts of transmembrane proteins to the positively charged amine PP surface, enabled by thin glycocalyx. However, endothelial cells are bound primarily by their thick, negatively charged glycocalyx and sporadically by integrins in kinetic traps, both cleaved by trypsin. Cell scratching by atomic force microscopy tip confirmed the correlation of trypsin resistance to the strength of cell adhesion.

Outside Front Cover: Molecular dynamics simulations are carried out for inspecting neutral chemical reactions in an Ar/CH4 plasma. Mass spectra at temperature in the range 300–1000K are calculated. Detailed pathways leading to large CnHm molecule (n > 5) formation are obtained. Structure of linear and alicyclic/aromatic species is is identified and evolution against temperature is determined.

Plasma polymers from glycidol vapors are of interest for direct covalent grafting of molecules bearing amine or thiol groups. The question of whether pulsed plasma operation might lead to a higher surface density of epoxide groups and a higher density of grafted molecules is studied using the antifungal drug caspofungin. X-ray photoelectron spectroscopy and Time of flight-secondary ions mass spectrometry analysis followed by caspofungin grafting revealed that both continuous wave and pulsed plasmas led to surface epoxides but with higher densities upon pulsing. Investigations into stability suggested that glycidol plasma polymer coatings were still able to immobilize caspofungin after 2 years of storage, making them suitable for applications where grafting of molecules needs to be done immediately before usage of a device.

Here, we report on the optimized design for the needle-to-plane electrode geometry to generate the atmospheric air streamer-to-spark transition discharge over the surface of the water at the pulsed voltage of ±30 kV. This design contributes to an increase in the electric field at the head of air surface streamers during their propagation, which eventually evolves into a spark over water. The length of streamer-to-spark transition discharge is up to 150 mm, which is affected by the conductivity of water, the electrode polarity, and the horizontal distance between the high-voltage pin electrode and the grounded plane electrode. Water is quickly activated by the streamer-to-spark transition discharge, which can be attributed to the dissolution of plasma-generated species including long-lived and short-lived reactive species in the gas phase. Compared to the negative streamer-to-spark transition discharge, the positive one is more effective in increasing the biological reactivity of water. Analysis indicates that the positive ions in the positive surface streamers can dissolve in water, which contributes to the formation of reactive species in water, thus an increase in the biological reactivity of water.

Plasma bacteria decontamination devices for the inner surface of medical tubes have to consider more practical application problems, such as the processing compatibility for medical tubes of variable scales, a reasonable and effective design model for plasma electrode parameters, and so on. This paper proposes a novel multisegment-casing ring-ring jet (MSC-RRJ) without embedding the electrode into the target tube, obtaining the variable tube length processing capability. And through establishing an effective design model based on electric field distribution properties, ensuring the electric field strength margin in each segment of MSC-RRJ to achieve the processing capability of variable tube diameters. A prototype device is developed based on the proposed MSC-RRJ electrode and design method being verified by killing Staphylococcus aureus and Escherichia coli.

A humid atmospheric pressure plasma jet was used to treat an aqueous liquid. The transport of hydrogen peroxide and hydroxyl from the plasma to the liquid was analyzed. Two in situ liquid diagnostics for each species were compared and validated. In the case of H2O2, a spectrophotometric approach using ammonium metavanadate and electrochemical sensing based on Prussian blue carbon paste electrodes was applied. Both methods show very good agreement in trends and absolute values. The detection of OH was performed by terephthalic acid (TA) dosimetry and its distribution was visualized by the chemiluminescence of luminol. There, the measurement using TA resembles the luminol measurements and vice versa, and a very good agreement between both methods was found.

Gas chromatography, optical emission spectroscope, high speed video camera were used to study the microwave discharge ignited near the end of the microwave antenna in aqueous solution of ethanol at different ethanol content and different incident microwave power. The pressure above the surface of liquid was close to atmospheric pressure. The main gas products were Н2, СО, С2Н2, СН4, С2Н4. H2 (≈60 vol%) and CO (≈30 vol%) are predominated. The composition of the reaction products in a microwave discharge is practically independent of incident power and ethanol content in the solution, but the total flow rate of gas products at the system output increases with an increase in the incident power and the ethanol content in solution. Best obtained characteristics of process of hydrogen production were: flow rate of hydrogen was of 3240 mL/min, concentration of hydrogen in gas mixture on the discharge outlet was of 59 vol%, maximum energy efficiency of hydrogen production was of 324 NL/kWh.